Cas no 1038827-92-7 ({5H,6H,7H,8H-Imidazo1,2-apyridin-2-yl}methanol)

{5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol is a heterocyclic compound featuring an imidazopyridine core with a hydroxymethyl functional group at the 2-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The fused imidazole and pyridine rings contribute to its stability and potential for further functionalization. The hydroxymethyl group enhances reactivity, enabling derivatization into esters, ethers, or other intermediates. Its rigid bicyclic framework may also influence binding affinity in biologically active molecules. The compound is typically handled under standard laboratory conditions, with purity and stability being critical for reproducible results in research or industrial processes.
{5H,6H,7H,8H-Imidazo1,2-apyridin-2-yl}methanol structure
1038827-92-7 structure
Product Name:{5H,6H,7H,8H-Imidazo1,2-apyridin-2-yl}methanol
CAS No:1038827-92-7
MF:C8H12N2O
MW:152.193681716919
MDL:MFCD21336203
CID:1097169
PubChem ID:57690076
Update Time:2025-08-05

{5H,6H,7H,8H-Imidazo1,2-apyridin-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-tetrahydro-Imidazo[1,2-a]pyridine-2-methanol
    • DB-118216
    • CS-0102349
    • EN300-269812
    • SCHEMBL871216
    • JXGABCNWHINBSK-UHFFFAOYSA-N
    • 5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-ylmethanol
    • 5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-ylmethanol
    • 1038827-92-7
    • {5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanol
    • (5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-2-yl)methanol
    • Z1486006983
    • {5H,6H,7H,8H-Imidazo1,2-apyridin-2-yl}methanol
    • MDL: MFCD21336203
    • Inchi: 1S/C8H12N2O/c11-6-7-5-10-4-2-1-3-8(10)9-7/h5,11H,1-4,6H2
    • InChI Key: JXGABCNWHINBSK-UHFFFAOYSA-N
    • SMILES: OCC1=CN2C(CCCC2)=N1

Computed Properties

  • Exact Mass: 152.094963011g/mol
  • Monoisotopic Mass: 152.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 38Ų

{5H,6H,7H,8H-Imidazo1,2-apyridin-2-yl}methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM416705-100mg
{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanol
1038827-92-7 95%+
100mg
$450 2022-06-14
Chemenu
CM416705-1g
{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanol
1038827-92-7 95%+
1g
$1004 2023-01-20
eNovation Chemicals LLC
Y1004161-5g
5,6,7,8-tetrahydro-Imidazo[1,2-a]pyridine-2-methanol
1038827-92-7 95%
5g
$1230 2024-07-24
TRC
H325713-10mg
{5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol
1038827-92-7
10mg
$ 70.00 2022-06-04
TRC
H325713-50mg
{5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol
1038827-92-7
50mg
$ 250.00 2022-06-04
TRC
H325713-100mg
{5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol
1038827-92-7
100mg
$ 365.00 2022-06-04
Enamine
EN300-269812-0.05g
{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanol
1038827-92-7 95%
0.05g
$266.0 2023-09-11
Enamine
EN300-269812-0.1g
{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanol
1038827-92-7 95%
0.1g
$396.0 2023-09-11
Enamine
EN300-269812-0.25g
{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanol
1038827-92-7 95%
0.25g
$567.0 2023-09-11
Enamine
EN300-269812-0.5g
{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanol
1038827-92-7 95%
0.5g
$891.0 2023-09-11

Additional information on {5H,6H,7H,8H-Imidazo1,2-apyridin-2-yl}methanol

Introduction to {5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol (CAS No. 1038827-92-7)

{5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol (CAS No. 1038827-92-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The chemical structure of {5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol features a fused imidazole and pyridine ring system with a methanol substituent. This specific arrangement of functional groups imparts the compound with distinct chemical and biological properties that make it a promising candidate for various pharmaceutical applications. Recent studies have highlighted its potential as a lead compound in the development of new drugs for neurological disorders and cancer.

In terms of synthesis, {5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol can be prepared through a series of well-documented organic reactions. One common approach involves the condensation of an appropriate pyridine derivative with an imidazole precursor, followed by reduction and functional group manipulation to introduce the methanol moiety. The synthetic route is highly modular and allows for the introduction of various substituents at different positions on the imidazopyridine scaffold, thereby enabling the exploration of structure-activity relationships (SAR) in drug discovery.

The biological activity of {5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol has been extensively studied in both in vitro and in vivo models. In vitro assays have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has shown significant neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

In vivo studies have further validated these findings. For instance, administration of {5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol to animal models of inflammatory diseases has resulted in reduced inflammation and improved tissue repair. Similarly, in models of neurological disorders, this compound has been shown to ameliorate cognitive deficits and enhance motor function.

The pharmacokinetic properties of {5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol have also been investigated to ensure its suitability as a therapeutic agent. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability. It also demonstrates low toxicity and high selectivity for its target receptors.

In the context of drug development, {5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol has shown promise as a lead compound for further optimization. Ongoing research is focused on enhancing its potency and selectivity through structural modifications. For example, the introduction of additional functional groups or changes in the substituents on the imidazopyridine scaffold can potentially improve its binding affinity to specific receptors or enzymes involved in disease pathways.

Moreover, the potential therapeutic applications of {5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol extend beyond inflammation and neuroprotection. Recent studies have explored its anti-cancer properties. In vitro experiments have demonstrated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and blocking cell cycle progression. These findings suggest that it may have utility as an adjunct therapy in cancer treatment.

In conclusion,{5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol (CAS No. 1038827-92-7) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential,{5H,6H,7H,8H-imidazo [1, 2-a] pyridine - 2 - yl } methanol is poised to play a significant role in advancing our understanding and treatment of various diseases.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd